Cas no 1805564-52-6 (3-Aminomethyl-4-chloro-2-cyanophenylacetic acid)

• Product Name: 3-Aminomethyl-4-chloro-2-cyanophenylacetic acid
• CAS No: 1805564-52-6
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 4943002
• Update Time: 2025-06-14

3-Aminomethyl-4-chloro-2-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-4-chloro-2-cyanophenylacetic acid

• Inchi： 1S/C10H9ClN2O2/c11-9-2-1-6(3-10(14)15)7(4-12)8(9)5-13/h1-2H,3,5,13H2,(H,14,15)
• InChI Key： CRUMVKQWCFFNGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC(=O)O)=C(C#N)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: -1.7
• Topological Polar Surface Area: 87.1

Additional information on 3-Aminomethyl-4-chloro-2-cyanophenylacetic acid

Comprehensive Overview of 3-Aminomethyl-4-chloro-2-cyanophenylacetic acid (CAS No. 1805564-52-6): Properties, Applications, and Industry Insights

3-Aminomethyl-4-chloro-2-cyanophenylacetic acid (CAS No. 1805564-52-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This chlorinated phenylacetic acid derivative features an aminomethyl group and a cyano substituent, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in developing novel enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted drug discovery approaches.

The compound's structural motif—combining a phenylacetic acid backbone with electron-withdrawing groups (chloro and cyano)—enhances its reactivity in condensation and cyclization reactions. Researchers are exploring its utility in peptide mimetics and small-molecule therapeutics, particularly for metabolic disorders. Its CAS No. 1805564-52-6 is frequently searched in chemical databases, reflecting industrial interest in high-purity intermediates for GLP-1 analogs and diabetes research.

From an environmental perspective, the 4-chloro-2-cyano moiety has been investigated for biodegradability under OECD guidelines. Innovations in green chemistry have prompted studies on catalytic methods to synthesize this compound with reduced waste, addressing the sustainable manufacturing trend. Analytical techniques like HPLC-MS and NMR are critical for quality control, as impurities may affect downstream applications in API production.

Market analysts note rising patent filings involving 3-Aminomethyl-4-chloro-2-cyanophenylacetic acid, especially in bioconjugation technologies. Its compatibility with click chemistry protocols (e.g., azide-alkyne cycloaddition) makes it valuable for antibody-drug conjugates (ADCs)—a hot topic in oncology research. Suppliers emphasize cGMP compliance to meet regulatory standards for preclinical development.

In agrochemicals, derivatives of this compound show promise as plant growth regulators by modulating auxin pathways. The cyanophenylacetic acid segment is structurally similar to natural phytohormones, sparking interest in non-GMO crop enhancement solutions. Formulation studies focus on improving water solubility for foliar applications, a key challenge in modern agriculture.

Safety data sheets emphasize proper handling of the aminomethyl group to prevent undesired reactions. While not classified as hazardous, recommendations include inert atmosphere storage to maintain stability. The scientific community actively shares synthetic protocols in open-access journals, fostering collaboration in structure-activity relationship (SAR) studies.

Future directions include computational modeling to predict the compound's ADMET properties and optimize its bioavailability. As AI-driven drug design accelerates, CAS 1805564-52-6 serves as a test case for machine learning algorithms predicting molecular interactions. Industry conferences increasingly feature discussions on scaling up production while maintaining cost-efficiency—a priority for generic drug manufacturers.